9-(4-Aminophenyl)-9H-carbazole-3,6-diamine

• IUPAC Name: 9-(4-aminophenyl)carbazole-3,6-diamine
• InChI: InChI=1S/C18H16N4/c19-11-1-5-14(6-2-11)22-17-7-3-12(20)9-15(17)16-10-13(21)4-8-18(16)22/h1-10H,19-21H2
• InChI Key: ZWBGCTGPOIZKQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)N2C3=C(C=C(C=C3)N)C4=C2C=CC(=C4)N
• Molecular Formula: C18H16N4
• DSSTOX Substance ID: DTXSID40558318
• Molecular Weight: 288.3 g/mol
• CAS RN: 75773-11-4

Description

9-(4-Aminophenyl)-9H-carbazole-3,6-diamine, also known as 4-(9H-carbazol-9-yl)aniline hydrochloride , is an organic compound with the molecular formula C18H15ClN2 . It appears as a pale brown or pale blue to purple powder . This compound was originally part of the Alfa Aesar product portfolio and is now available under the Thermo Scientific Chemicals brand.

Synthesis Analysis

The synthesis of this compound involves the condensation reaction of 9-fluorenone and phenol . Bifunctional ionic liquids (BFILs) containing sulfonic acid (–SO3H) and sulfhydryl groups (–SH) have been used as catalysts for this reaction. Notably, BFIL catalyst 6c achieves nearly 100% conversion of 9-fluorenone with a high selectivity of 9,9-bis(4-hydroxyphenyl)fluorene (95.2%) .

• SMILES : Cl.NC1=CC=C(C=C1)N1C2=C(C=CC=C2)C2=C1C=CC=C2

Scientific Research Applications

Polyimide Synthesis and Memory Characteristics

• Application : Novel polyimides synthesized from asymmetrical carbazole-based diamines exhibited excellent organosolubility, high thermal stability, and demonstrated memory capabilities in resistive switching devices. (Zhao et al., 2016)

Characterization of Novel Soluble Polyimides

• Application : Carbazole-based diamines were used to synthesize soluble polyimides, demonstrating excellent solubility and thermal stability, suitable for various industrial applications. (Chen & Natansohn, 1999)

Tristable Data Storage Devices

• Application : Soluble aromatic polyimides derived from new asymmetric carbazole-based diamines showcased tristable electrical conductivity switching and non-volatile memory effects. (Zhao et al., 2016)

OLED Materials

• Application : Carbazole units in synthesized polyimides were identified as potential candidates for hole-transporting materials in organic light-emitting diodes (OLEDs) due to their blue light emission and stable electrochemical properties. (Iqbal et al., 2016)

Photophysical Properties of Carbazole Derivatives

• Application : Studies on carbazole derivatives showed significant shifts in absorption and emission spectra, indicating potential use in organic light-emitting diodes and other photophysical applications. (Kremser et al., 2008)

Aggregation-Induced Emission

• Application : Nitrophenyl substituted carbazole derivatives demonstrated aggregation-induced emission properties, showing potential for use in luminescent materials and mechanochromic applications. (Hu et al., 2018)

Electrochemical and Spectral Characterizations

• Application : Electrochemical and spectral analysis of 9-phenylcarbazoles suggested their relevance in various electrochemical applications, including as precursors for more complex molecular structures. (Chiu et al., 2012)

Synthesis and Antimicrobial Activities

• Application : Carbazole derivatives were synthesized and evaluated as potential antimicrobial agents, indicating a broad range of pharmacological applications. (Salih et al., 2016)

Biotransformation for Pharmacological Applications

• Application : Bacterial transformation of 9H-carbazole and its derivatives by biphenyl-utilizing bacteria could lead to the production of hydroxylated metabolites with pharmacological significance. (Waldau et al., 2009)

Electroluminescent Devices and Solar Cells

• Application : Carbazole-based materials demonstrated potential in electroluminescent devices and solar cells, with studies showing their effectiveness in enhancing the performance of these devices. (Cho et al., 2010), (Degbia et al., 2014)